molecular formula C13H18O5 B8289075 Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

Cat. No.: B8289075
M. Wt: 254.28 g/mol
InChI Key: NTKAKVNYAUAMNM-UHFFFAOYSA-N
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Description

Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18O5

Molecular Weight

254.28 g/mol

IUPAC Name

ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

InChI

InChI=1S/C13H18O5/c1-4-17-13(14)10-5-6-11(12(9-10)16-3)18-8-7-15-2/h5-6,9H,4,7-8H2,1-3H3

InChI Key

NTKAKVNYAUAMNM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)OCCOC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 4-hydroxy-3-methoxybenzoate (9.8 g, 50mmol), 2-bromoethyl methyl ether (8.46 ml, 90 mmol) and potassium carbonate (12.42 g, 90 mmol) in acetone (60 ml) was heated at reflux for 30 hours. The mixture was allowed to cool and the solids removed by filtration. The volatiles were removed from the filtrate by evaporation and the residue triturated with hexane to give ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate (11.3 g, 89%) as a white solid.
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9.8 g
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8.46 mL
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12.42 g
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60 mL
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